Cas no 2228800-87-9 (3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2228800-87-9
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 6069971
• PubChem ID: 165630197
• Update Time: 2025-05-24

3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine
• EN300-1956226
• 2228800-87-9

• Inchi： 1S/C14H18F3NO/c1-13(2)6-5-10-7-9(3-4-11(10)19-13)8-12(18)14(15,16)17/h3-4,7,12H,5-6,8,18H2,1-2H3
• InChI Key： LXZYJUUFNNLBHR-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC2=C(C=1)CCC(C)(C)O2)N)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine

Introduction to 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2228800-87-9, specifically 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine, represents a fascinating intersection of structural complexity and biological potential. This molecule, characterized by its intricate fused ring system and fluorinated side chain, has garnered attention in the field of chemical biology due to its unique pharmacophoric features. The presence of a benzopyran core fused with a dihydropyran moiety provides a scaffold that mimics natural products known for their biological activity, while the trifluoropropyl amine group introduces rigidity and lipophilicity, enhancing binding affinity to biological targets.

In recent years, the development of novel therapeutic agents has been significantly driven by the exploration of heterocyclic compounds. The benzopyran scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of benzopyrans have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The specific modification of 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine with a trifluoromethyl group at the propyl chain not only enhances metabolic stability but also improves pharmacokinetic properties. This dual functionality makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a tool for studying enzyme inhibition mechanisms. The fluorine atoms in the trifluoropropyl group can serve as probes for understanding binding interactions at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate how this compound interacts with target proteins. These studies have revealed that the benzopyran ring acts as a key recognition element, while the trifluoropropan-2-amine moiety contributes to deep pocket binding. Such insights are crucial for designing next-generation inhibitors with improved selectivity and efficacy.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can alter physical properties such as solubility, metabolic stability, and binding affinity. In the case of 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine, the trifluoropropyl group not only enhances lipophilicity but also increases resistance to enzymatic degradation. This characteristic is particularly advantageous for oral administration, where bioavailability is a critical factor. Furthermore, fluorine atoms can influence electronic properties, leading to stronger interactions with biological targets.

Recent preclinical studies have highlighted the therapeutic potential of compounds featuring similar structural motifs. For example, benzopyran derivatives have been investigated for their anti-inflammatory and anti-tumor properties. The compound under discussion has shown promising results in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways. The combination of a benzopyran core and a trifluoropropyl amine group appears to synergize effectively in modulating these pathways without significant off-target effects.

The synthesis of 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,1,1-trifluoropropan-2-amine presents unique challenges due to its complex architecture. However， recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These advancements not only reduce production costs but also allow for rapid modifications to explore new analogs with enhanced properties.

The impact of this compound extends beyond academic research; it holds significant implications for clinical applications. By targeting key enzymes involved in disease pathways， it offers a potential therapeutic strategy for conditions such as cancer， inflammation， and neurodegenerative disorders。 The ability to fine-tune its structure through medicinal chemistry approaches ensures that future derivatives can be optimized for specific indications， improving patient outcomes. As research progresses， collaborations between chemists， biologists， and clinicians will be essential to translate these findings into tangible benefits for patients worldwide.

In conclusion， 3-(2， 2-dimethyl - 3， 4 - dihydro - 2H - 1 - benzopyran - 6 - yl ) - 1 ， 1 ， 1 - trifluoro - propan - 2 - amine (CAS no. 2228800 - 87 - 9) stands out as a remarkable example of how structural innovation can drive biological discovery。 Its unique combination of pharmacophoric elements makes it a valuable asset in drug development pipelines。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in addressing some of today's most pressing medical challenges。 Through continued research and interdisciplinary collaboration， we can unlock new possibilities for therapeutic intervention and improve global health outcomes.